molecular formula C17H16F2N6OS B2596918 (4-((1-(3,4-difluorophenyl)-1H-tetrazol-5-yl)methyl)piperazin-1-yl)(thiophen-2-yl)methanone CAS No. 1040677-61-9

(4-((1-(3,4-difluorophenyl)-1H-tetrazol-5-yl)methyl)piperazin-1-yl)(thiophen-2-yl)methanone

Cat. No.: B2596918
CAS No.: 1040677-61-9
M. Wt: 390.41
InChI Key: PXNJMJXUYXLLPT-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The compound (4-((1-(3,4-difluorophenyl)-1H-tetrazol-5-yl)methyl)piperazin-1-yl)(thiophen-2-yl)methanone is a heterocyclic molecule featuring a piperazine core substituted with a thiophen-2-yl methanone group and a tetrazole ring bearing a 3,4-difluorophenyl substituent. The tetrazole moiety is a bioisostere for carboxylic acids, enhancing metabolic stability and binding affinity in medicinal chemistry contexts .

Properties

IUPAC Name

[4-[[1-(3,4-difluorophenyl)tetrazol-5-yl]methyl]piperazin-1-yl]-thiophen-2-ylmethanone
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C17H16F2N6OS/c18-13-4-3-12(10-14(13)19)25-16(20-21-22-25)11-23-5-7-24(8-6-23)17(26)15-2-1-9-27-15/h1-4,9-10H,5-8,11H2
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

PXNJMJXUYXLLPT-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CN(CCN1CC2=NN=NN2C3=CC(=C(C=C3)F)F)C(=O)C4=CC=CS4
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C17H16F2N6OS
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

390.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Biological Activity

The compound (4-((1-(3,4-difluorophenyl)-1H-tetrazol-5-yl)methyl)piperazin-1-yl)(thiophen-2-yl)methanone is a complex organic molecule that has garnered attention in medicinal chemistry due to its potential biological activities. This article explores the biological activity of this compound, focusing on its mechanism of action, therapeutic applications, and relevant research findings.

Chemical Structure and Properties

The molecular formula of the compound is C16H14F2N6OC_{16}H_{14}F_2N_6O with a molecular weight of 344.32 g/mol. The structure features a tetrazole ring, a piperazine moiety, and a thiophene group, which are crucial for its biological activity.

PropertyValue
Molecular FormulaC16H14F2N6OC_{16}H_{14}F_2N_6O
Molecular Weight344.32 g/mol
StructureChemical Structure

The biological activity of this compound is largely attributed to its interaction with specific molecular targets such as enzymes and receptors. The tetrazole ring enhances binding affinity to active sites, while the difluorophenyl and thiophene groups contribute to the stability and specificity of the compound's action.

Key Mechanisms:

  • Enzyme Inhibition : The compound may inhibit certain enzymes involved in disease pathways.
  • Receptor Modulation : It can modulate receptor activity, potentially influencing cellular signaling pathways.

Biological Activity

Research indicates that this compound exhibits antibacterial and anticancer properties. Below are some significant findings:

Antibacterial Activity

Studies have shown that derivatives of compounds containing tetrazole and thiophene exhibit notable antibacterial properties against resistant strains of bacteria. For instance:

  • The compound demonstrated effective inhibition against Staphylococcus aureus and Escherichia coli, with Minimum Inhibitory Concentration (MIC) values ranging from 8 to 32 µg/mL .

Anticancer Activity

The anticancer potential has been evaluated through various assays:

  • Cell Line Studies : In vitro studies have shown that the compound exhibits cytotoxic effects against several cancer cell lines including:
    • MCF-7 (breast cancer) : IC50 values around 0.28 µg/mL.
    • HCT116 (colon cancer) : IC50 values approximately 3.29 µg/mL .

These results suggest that the compound selectively inhibits cancer cell growth while sparing normal cells.

Case Studies

  • Study on Immune Modulation : A study involving mouse splenocytes demonstrated that the compound could rescue immune cells from apoptosis in the presence of PD-L1, indicating potential as an immunotherapeutic agent .
  • Antimicrobial Efficacy : A comparative study highlighted the effectiveness of the compound against multi-drug resistant bacterial strains, suggesting its role as a lead candidate for antibiotic development .

Comparison with Similar Compounds

Key Comparisons:

Compound Name Substituents on Tetrazole Piperazine Substituent Heterocyclic Group Evidence Source
Target Compound 3,4-Difluorophenyl Thiophen-2-yl methanone Tetrazole N/A
1-(4-((1-(4-Fluorophenyl)-1H-tetrazol-5-yl)methyl)piperazin-1-yl)-2-(thiophen-2-yl)ethanone 4-Fluorophenyl Thiophen-2-yl ethanone Tetrazole
(4-{(2-Fluorophenyl)[1-(tetrahydro-2-furanylmethyl)-1H-tetrazol-5-yl]methyl}-1-piperazinyl)(2-furyl)methanone 2-Fluorophenyl + tetrahydrofuranmethyl 2-Furyl methanone Tetrazole
1-(4-(3-Chloro-5-(trifluoromethyl)pyridin-2-yl)piperazin-1-yl)-4-(thiophen-2-yl)butan-1-one 3-Chloro-5-(trifluoromethyl)pyridinyl Thiophen-2-yl butanone None

Structural Insights :

  • Heterocyclic Linkers : Replacing thiophene with furan (as in ) reduces electron-richness, which could alter binding to targets reliant on sulfur-mediated interactions.
  • Chain Length: The methanone group in the target compound offers rigidity compared to ethanone () or butanone (), possibly affecting conformational flexibility and target engagement.

Common Strategies:

  • Tetrazole-Thiol Coupling: Analogous to procedures in , the target compound may be synthesized via nucleophilic substitution between a brominated ketone (e.g., 2-bromo-1-(piperazin-1-yl)methanone) and a tetrazole-thiol derivative under basic conditions (e.g., triethylamine in ethanol).

Comparison with :

  • The synthesis of 5-((2-((4-chlorobenzyl)oxy)-2-(4-chlorophenyl)ethyl)thio)-1H-tetrazole derivatives () employs PEG-400 and bleaching earth clay as catalysts, suggesting that similar conditions might apply for introducing the tetrahydrofuranmethyl group in analogs like .

Physicochemical and Pharmacological Properties

Inferred Properties:

Property Target Compound 4-Fluorophenyl Analog Pyridinyl Butanone Analog
Molecular Weight ~430 g/mol ~420 g/mol ~450 g/mol
LogP ~3.5 (estimated) ~3.2 ~4.0
Solubility Moderate (piperazine basicity) Moderate Low (due to trifluoromethyl)
Metabolic Stability High (tetrazole bioisostere) High Moderate (lack of tetrazole)

Key Observations :

  • The trifluoromethyl group in increases hydrophobicity but may reduce aqueous solubility, whereas the target compound’s difluorophenyl balance hydrophobicity and polarity.
  • Piperazine derivatives generally exhibit improved solubility via salt formation, critical for oral bioavailability .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.